![molecular formula C18H22FN3O3 B2441738 1-(4-fluorophenyl)-4-methoxy-6-oxo-N,N-dipropylpyridazine-3-carboxamide CAS No. 921539-04-0](/img/structure/B2441738.png)
1-(4-fluorophenyl)-4-methoxy-6-oxo-N,N-dipropylpyridazine-3-carboxamide
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Description
1-(4-fluorophenyl)-4-methoxy-6-oxo-N,N-dipropylpyridazine-3-carboxamide, also known as FMePyDPC, is a pyridazine derivative that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies and has been found to have several potential applications in the field of biomedical research.
Scientific Research Applications
Kinase Inhibition
The study by Schroeder et al. (2009) on N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607) highlights its role as a selective inhibitor of the Met kinase superfamily. This compound exhibited complete tumor stasis in a Met-dependent human gastric carcinoma model, indicating its potential for cancer treatment research (Schroeder et al., 2009).
Imaging Agents
García et al. (2014) synthesized N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs of WAY100635 for PET imaging. The cyclohexanecarboxamide derivative showed high brain uptake, slow clearance, and stability, making it a promising candidate for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).
Antimicrobial Agents
Patel and Patel (2010) reported on fluoroquinolone-based 4-thiazolidinones with antimicrobial activity. These compounds were synthesized from lead molecules and screened for antifungal and antibacterial activities, indicating their potential in developing new antimicrobial agents (Patel & Patel, 2010).
Electrochromic Materials
Sun et al. (2016) developed electrochromic and electrofluorescent polyamides with bis(diphenylamino)-fluorene units. These materials exhibited reversible color changes and fluorescence modulation, suggesting their use in developing advanced electrochromic devices (Sun et al., 2016).
Receptor Studies
Kepe et al. (2006) used a selective serotonin 1A (5-HT1A) molecular imaging probe to quantify receptor densities in Alzheimer's disease patients. This research indicates the potential of related compounds in studying receptor distributions and their changes in various diseases (Kepe et al., 2006).
properties
IUPAC Name |
1-(4-fluorophenyl)-4-methoxy-6-oxo-N,N-dipropylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22FN3O3/c1-4-10-21(11-5-2)18(24)17-15(25-3)12-16(23)22(20-17)14-8-6-13(19)7-9-14/h6-9,12H,4-5,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNBWKAHOKAARFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C(=O)C1=NN(C(=O)C=C1OC)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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